3'-Trifluoromethylbiphenyl-2-ylamine
Overview
Description
Scientific Research Applications
3'-Trifluoromethylbiphenyl-2-ylamine has been studied extensively for its potential applications in various fields. It has been found to be a useful reagent in organic synthesis and as a catalyst in the development of new drugs. It has also been used as a ligand in the preparation of metal complexes, as a catalyst in the synthesis of polymers, and as a reagent in the synthesis of heterocyclic compounds. In addition, this compound has been studied for its potential applications in the fields of biochemistry, pharmacology, and toxicology.
Mechanism of Action
The mechanism of action of 3'-Trifluoromethylbiphenyl-2-ylamine is still not fully understood. However, it is believed that the compound interacts with biological systems through a number of different mechanisms. It is thought to act as an inhibitor of enzymes, as a chelator of metals, and as a ligand for proteins. In addition, it is believed to be able to interact with DNA and RNA, and to affect the activity of certain genes.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are still being studied. However, it has been found to have a number of effects on different biological systems. It has been found to inhibit the activity of enzymes, to chelate metals, and to interact with DNA and RNA. In addition, it has been found to affect the activity of certain genes and to act as an inhibitor of cell growth.
Advantages and Limitations for Lab Experiments
The use of 3'-Trifluoromethylbiphenyl-2-ylamine in laboratory experiments has a number of advantages and limitations. One of the main advantages is that it is a highly versatile compound with a wide range of applications. It is also relatively inexpensive and easy to obtain. However, it is important to note that the compound is highly toxic and must be handled with extreme care. In addition, it is important to ensure that the compound is used in accordance with all safety regulations.
Future Directions
The potential applications of 3'-Trifluoromethylbiphenyl-2-ylamine are still being explored. Future research may focus on the development of new drugs based on the compound, as well as the development of new catalysts and ligands. In addition, further research may be conducted on the biochemical and physiological effects of the compound, as well as its potential applications in biochemistry, pharmacology, and toxicology.
Safety and Hazards
properties
IUPAC Name |
2-[3-(trifluoromethyl)phenyl]aniline |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10F3N/c14-13(15,16)10-5-3-4-9(8-10)11-6-1-2-7-12(11)17/h1-8H,17H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FTJLIEDZSSPJHW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=CC(=CC=C2)C(F)(F)F)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10F3N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
365-06-0 |
Source
|
| Record name | 365-06-0 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
